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Abstract

Dihydrazine sulfate, with the chemical formula (N2H4)2H2SO4, is an inorganic salt formed from
the reaction of hydrazine with sulfuric acid. While structurally related to the more commonly
studied hydrazine sulfate (N2HsHSOa4 or N2HeSO4), dihydrazine sulfate possesses distinct
physical and chemical properties. This technical guide provides an in-depth overview of the
fundamental properties of dihydrazine sulfate, including its synthesis, chemical and physical
characteristics, and analytical methodologies for its characterization. Furthermore, this
document explores its primary application in the context of drug development, focusing on its
proposed, albeit controversial, role as an anti-cachectic agent in oncology. Detailed
experimental protocols and visualizations of its purported mechanism of action are provided to
offer a comprehensive resource for the scientific community.

Chemical and Physical Properties

Dihydrazine sulfate is a white crystalline solid that is highly soluble in water. It is crucial to
distinguish it from hydrazine sulfate (hydrazinium sulfate), which is less soluble. The
fundamental properties are summarized in the tables below for clarity and comparison.

Table 1: Chemical Identification of Dihydrazine Sulfate
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Identifier

Value

Chemical Name

Dihydrazine Sulfate

Synonyms

Dihydrazinium sulfate, Hydrazine, sulfate (2:1)

CAS Number

13464-80-7[1][2]

Molecular Formula

H10N404S[1][2]

Molecular Weight

162.17 g/mol [2]

InChl Key

DBLJAFVPFHRQSP-UHFFFAOYSA-N

Canonical SMILES

NN.NN.OS(=0)(=0)0

Table 2: Physical Properties of Dihydrazine Sulfate

Property Value Source
White to off-white crystals or

Appearance [1][3]
chunks

Melting Point ~85-104°C [L1[2113114]

Boiling Point Decomposes at ~180°C [1112]

Density Apparent density 55 Ibs/cu ft [11[2]

Solubility in Water

Highly soluble. 202 g/100 ml at
25°C; 221 g/100g at 30°C; 300
g/100g at 40°C; 554 g/100g at
60°C.

[1]2]

Solubility in Organic Solvents

Relatively insoluble in most

organic solvents.

[2]

For comparison, the properties of the more commonly referenced hydrazine sulfate are

provided below.

Table 3: Chemical Identification of Hydrazine Sulfate
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Identifier Value

) Hydrazine Sulfate or Hydrazinium Hydrogen
Chemical Name

Sulfate
CAS Number 10034-93-2
Molecular Formula HesN204S
Molecular Weight 130.12 g/mol

Table 4: Physical Properties of Hydrazine Sulfate

Property Value Source

Colorless rhombic crystals or
Appearance _ [51[6]
white powder

Melting Point 254°C (decomposes) [51[7]

Density 1.37 g/cm3 [5][6]

Sparingly soluble in cold water
Solubility in Water (2.87 g/100 g at 20°C), more [51819]

soluble in hot water.

Solubility in Organic Solvents Insoluble in ethanol. [5]18]

Synthesis and Experimental Protocols

The synthesis of dihydrazine sulfate typically involves the reaction of hydrazine with sulfuric
acid in a 2:1 molar ratio. It can also be prepared from hydrazine sulfate.

General Synthesis of Dihydrazine Sulfate from
Hydrazine Sulfate

One common method involves the addition of hydrazine hydrate to a suspension of hydrazine
sulfate in water until the hydrazine sulfate dissolves completely.[10] This indicates the formation
of the more soluble dihydrazine sulfate.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/figure/Flow-chart-of-gluconeogenesis_fig1_265729185
https://microbenotes.com/gluconeogenesis-steps-reactions-and-significance/
https://www.researchgate.net/figure/Flow-chart-of-gluconeogenesis_fig1_265729185
https://www.sciencemadness.org/whisper/files.php?pid=238227&aid=17672
https://www.researchgate.net/figure/Flow-chart-of-gluconeogenesis_fig1_265729185
https://microbenotes.com/gluconeogenesis-steps-reactions-and-significance/
https://www.researchgate.net/figure/Flow-chart-of-gluconeogenesis_fig1_265729185
https://scite.ai/reports/inhibition-of-gluconeogenesis-at-the-8Xa912
https://bio.libretexts.org/Bookshelves/Biochemistry/Fundamentals_of_Biochemistry_(Jakubowski_and_Flatt)/02%3A_Unit_II-_Bioenergetics_and_Metabolism/13%3A_Glycolysis_Gluconeogenesis_and_the_Pentose_Phosphate_Pathway/13.03%3A_Gluconeogenesis
https://www.researchgate.net/figure/Flow-chart-of-gluconeogenesis_fig1_265729185
https://scite.ai/reports/inhibition-of-gluconeogenesis-at-the-8Xa912
https://www.benchchem.com/product/b079959?utm_src=pdf-body
https://www.benchchem.com/product/b079959?utm_src=pdf-body
https://grokipedia.com/page/Phosphoenolpyruvate_carboxykinase
https://www.benchchem.com/product/b079959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Preparation of Dihydrazine Sulfate Solution
o Materials: Hydrazine sulfate, hydrazine hydrate, deionized water.
e Procedure:

o Prepare a suspension of hydrazine sulfate in a minimal amount of deionized water (e.g.,
20 g in 100 ml).[10]

o With constant stirring, slowly add hydrazine hydrate to the suspension.

o Continue the addition until all the solid hydrazine sulfate has dissolved, indicating the
formation of dihydrazine sulfate in solution.[10]

o The resulting solution contains a high concentration of hydrazine in the form of
dihydrazine sulfate. Due to its high solubility, obtaining a solid product can be
challenging.[10]

Synthesis of Hydrazine Hydrate from Dihydrazine
Sulfate

Several patented methods describe the preparation of hydrazine hydrate from dihydrazine
sulfate, which provides insight into the reverse reaction. These processes often involve
reacting dihydrazine sulfate with a base to neutralize the sulfuric acid and liberate hydrazine.

Experimental Protocol: Preparation of Hydrazine Hydrate from Dihydrazine Sulfate (based on
Patent US3015542A)

o Materials: Dihydrazine sulfate, water, ammonia.
e Procedure:
o Dissolve dihydrazine sulfate in water (e.g., 81 g in 56.5 g of water).

o Saturate the solution with ammonia at a temperature below 20°C. This will precipitate
ammonium sulfate.

o Filter the solution to remove the precipitated ammonium sulfate.
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o The filtrate, containing hydrazine hydrate, ammonia, and water, can then be subjected to

distillation to recover the hydrazine hydrate.

Analytical Characterization

A combination of analytical techniques can be employed to characterize dihydrazine sulfate

and confirm its purity.

Table 5: Analytical Methodologies for Dihydrazine Sulfate Characterization

Technique Purpose Expected Observations
o o Redox titration with an
. Quantitative determination of o S
Titration oxidizing agent like iodine can

hydrazine content.

be used.

Infrared (IR) Spectroscopy

Identification of functional

groups.

Characteristic peaks for N-H
stretching and bending, and S-
O stretching from the sulfate

group are expected.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural elucidation.

Proton NMR can be used to
observe the hydrazinium

protons.

Mass Spectrometry (MS)

Determination of molecular
weight and fragmentation

pattern.

Techniques like HPLC-MS/MS
can be used for quantification,

often after derivatization.

Thermal Analysis (TGA/DSC)

To study thermal stability and

decomposition.

TGA would show weight loss
corresponding to the
decomposition of the molecule,
while DSC would indicate
endothermic or exothermic

transitions.

Application in Drug Development: The Case of

Cancer Cachexia
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The primary area of investigation for hydrazine salts in medicine, particularly hydrazine sulfate,
has been in the treatment of cancer-related cachexia, a debilitating wasting syndrome. It is
important to note that the clinical efficacy of hydrazine sulfate is a subject of significant
controversy, with many studies failing to demonstrate a clear benefit.[11]

Proposed Mechanism of Action: Inhibition of
Gluconeogenesis

The proposed mechanism of action for hydrazine sulfate's anti-cachectic effect is the inhibition
of gluconeogenesis, the metabolic pathway that generates glucose from non-carbohydrate
substrates.[12] Cancer cells exhibit a high rate of glycolysis, and it is hypothesized that the host
body compensates for this increased glucose demand through gluconeogenesis, leading to a
net energy loss and wasting.

Hydrazine sulfate is thought to inhibit the enzyme phosphoenolpyruvate carboxykinase
(PEPCK), a key regulatory enzyme in the gluconeogenesis pathway.[12] PEPCK catalyzes the
conversion of oxaloacetate to phosphoenolpyruvate. By inhibiting this enzyme, hydrazine
sulfate is proposed to reduce the host's energy expenditure on glucose production, thereby
mitigating cachexia.

Signaling Pathway Visualization

The following diagram illustrates the proposed mechanism of action of hydrazine sulfate in the
context of the gluconeogenesis pathway.

Caption: Proposed inhibition of gluconeogenesis by hydrazine sulfate via PEPCK.

Clinical Evidence and Controversy

Numerous clinical trials have been conducted to evaluate the efficacy of hydrazine sulfate in
treating cancer cachexia. While some early studies suggested potential benefits in improving
appetite and maintaining body weight, subsequent larger, well-controlled trials have largely
failed to demonstrate a significant improvement in survival or quality of life.[11] In some cases,
negative effects have been reported. The use of hydrazine sulfate for medical purposes
remains unapproved by major regulatory bodies like the U.S. Food and Drug Administration
(FDA).
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Safety and Handling

Dihydrazine sulfate, like other hydrazine compounds, is a hazardous substance and should
be handled with appropriate safety precautions. It is classified as toxic and an irritant.[2][3]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid creating
dust.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

 In case of exposure: In case of contact with skin or eyes, rinse immediately with plenty of
water. If inhaled, move to fresh air. Seek medical attention in all cases of exposure.

Conclusion

Dihydrazine sulfate is a distinct chemical entity with high water solubility, differentiating it from
the more commonly known hydrazine sulfate. Its synthesis is achievable through the reaction of
hydrazine and sulfuric acid or by the addition of hydrazine to hydrazine sulfate. The primary
interest in this class of compounds within drug development has been the controversial
application of hydrazine sulfate as an anti-cachectic agent, with a proposed mechanism
involving the inhibition of gluconeogenesis. While this provides a clear biochemical hypothesis,
the clinical evidence for its efficacy remains weak and contested. This guide has provided a
comprehensive overview of the fundamental properties of dihydrazine sulfate, including its
synthesis, characterization, and the scientific context of its most discussed application, to serve
as a valuable resource for researchers in chemistry and drug development. Further research
into the specific biological activities of dihydrazine sulfate, as distinct from hydrazine sulfate,
may yet reveal other potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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